Cas no 657419-26-6 (2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol)

• Product Name: 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol
• CAS No: 657419-26-6
• MF: C₁₁H₁₄FNO
• CID: 1693274
• Update Time: 2025-06-13

2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(cyclopropylamino)methyl]-4-fluoro-
• 2-(cyclopropylamino)-1-(4-fluorophenyl)ethanol
• 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol
• Benzenemethanol, α-[(cyclopropylamino)methyl]-4-fluoro-

Additional information on 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol

Introduction to 2-(Cyclopropylamino)-1-(4-Fluorophenyl)ethan-1-ol (CAS No. 657419-26-6)

2-(Cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol, with the CAS number 657419-26-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylamino group and a 4-fluorophenyl substituent, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol is defined by its molecular formula, C₁₀H₁₃FN₂O, and a molecular weight of approximately 190.22 g/mol. The presence of the cyclopropylamino group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The 4-fluorophenyl substituent, on the other hand, enhances the compound's lipophilicity and can improve its binding affinity to specific protein targets.

In recent years, 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can selectively interact with specific GPCRs, leading to modulated signaling pathways that may have therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol. The researchers found that this compound exhibited potent agonist activity at the serotonin 5-HT₇ receptor, a GPCR implicated in mood disorders such as depression and anxiety. The study also demonstrated that the compound had favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it a promising lead for further drug development.

Beyond its potential as a GPCR modulator, 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol has been optimized to improve yield and purity. A common synthetic route involves the reaction of 4-fluorobenzaldehyde with cyclopropylamine followed by reduction using sodium borohydride. This method provides a straightforward and efficient way to produce the compound on both laboratory and industrial scales.

In terms of safety and regulatory considerations, 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol is generally considered to be safe for use in research settings. However, like all chemical compounds, it should be handled with appropriate precautions to ensure laboratory safety. Proper personal protective equipment (PPE) should be worn during handling, and waste disposal should follow established guidelines to minimize environmental impact.

The future prospects for 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including neurological disorders and inflammatory diseases. Additionally, researchers are exploring potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, 2-(cyclopropylamino)-1-(4-fluorophenyl)ethan-1-ol (CAS No. 657419-26-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.